Cas no 142039-93-8 (1-Butanol, 4-((3-hydroxypropyl)thio)-)

• Product Name: 1-Butanol, 4-((3-hydroxypropyl)thio)-
• CAS No: 142039-93-8
• MF: C₇H₁₆O₂S
• MW: 164.265741348267
• CID: 2774753
• PubChem ID: 548412
• Update Time: 2025-04-21

1-Butanol, 4-((3-hydroxypropyl)thio)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 4-[(3-hydroxypropyl)thio]-
• DTXCID20289411
• 4-[(3-Hydroxypropyl)sulfanyl]-1-butanol #
• 1-Butanol, 4-((3-hydroxypropyl)thio)-
• AKOS015470382
• DTXSID10338326
• 142039-93-8

• Inchi： 1S/C7H16O2S/c8-4-1-2-6-10-7-3-5-9/h8-9H,1-7H2
• InChI Key： YKRWSOZJQPJEQL-UHFFFAOYSA-N
• SMILES： S(CCCO)CCCCO

Computed Properties

• Exact Mass: 164.08710092g/mol
• Monoisotopic Mass: 164.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 59.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 65.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers